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Introduction
Performic acid (PFA), the simplest peroxy acid, is a potent biocide with a broad spectrum of

antimicrobial activity, making it an effective disinfectant for microbial control in various settings,

including healthcare, pharmaceutical manufacturing, and food processing.[1][2][3] Its high

oxidizing potential allows for the rapid inactivation of a wide range of microorganisms, including

bacteria, fungi, viruses, and bacterial spores.[1][4][5] A significant advantage of performic acid
is its environmental profile; it decomposes into non-toxic byproducts such as carbon dioxide,

oxygen, and water.[1][2] However, its inherent instability necessitates in-situ preparation

immediately before use.[1][6][7]

This document provides detailed application notes and protocols for the use of performic acid
as a disinfectant, aimed at researchers, scientists, and drug development professionals.

Mechanism of Action
The microbicidal action of performic acid is attributed to its strong oxidizing properties, similar

to other peroxy compounds like peracetic acid.[8] The primary mechanism involves the

disruption of microbial cell integrity through the following processes:

Oxidation of Cellular Components: Performic acid readily oxidizes sulfhydryl and sulfur

bonds in proteins, enzymes, and other metabolites within the microorganism.[8] This leads to
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the denaturation of essential proteins and enzymes, disrupting cellular functions.

Disruption of Cell Wall Permeability: The potent oxidizing nature of performic acid damages

the cell wall and membrane, altering their permeability.[8][9] This leads to the leakage of

intracellular contents and ultimately, cell death.[9]
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Caption: Mechanism of action of Performic Acid on microbial cells.

Antimicrobial Efficacy
Performic acid has demonstrated high efficacy against a diverse range of microorganisms. Its

performance is influenced by factors such as concentration, contact time, temperature, and the

presence of organic matter.[8][10]

Data Presentation
Table 1: Bactericidal and Fungicidal Efficacy of Performic Acid
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Microorgani
sm

Concentrati
on

Contact
Time

Log
Reduction

Conditions Reference

Escherichia

coli
0.5 - 1 mg/L 10 min ≥ 3

Municipal

secondary

effluent

[11]

Enterococci 0.5 - 1 mg/L 10 min ≥ 3

Municipal

secondary

effluent

[11]

Salmonella

spp.
Not specified Not specified

Effective

elimination

Municipal

secondary

effluent

[11]

Gram-

positive &

Gram-

negative

bacteria

<100 ppm < 5 min - - [8]

Fungi &

Yeasts
<100 ppm < 5 min - - [8]

Aspergillus

niger spores
Not specified

k = 0.36

min⁻¹
-

Aqueous

solution
[10]

Aspergillus

flavus spores
Not specified

k = 0.07

min⁻¹
-

Aqueous

solution
[10]

Cladosporium

porophorum

(conidia)

0.02% -

0.08%
Not specified

Complete

inhibition
In vitro [12]

Cladosporium

porophorum

(mycelium)

≥ 0.1% Not specified
Sufficient

inhibition
In vitro [12]

Table 2: Virucidal and Sporicidal Efficacy of Performic Acid

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24225113/
https://pubmed.ncbi.nlm.nih.gov/24225113/
https://pubmed.ncbi.nlm.nih.gov/24225113/
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://pubmed.ncbi.nlm.nih.gov/37418965/
https://pubmed.ncbi.nlm.nih.gov/37418965/
https://cdn.apub.kr/journalsite/sites/kshs/2022-040-01/N0130400105/N0130400105.pdf
https://cdn.apub.kr/journalsite/sites/kshs/2022-040-01/N0130400105/N0130400105.pdf
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorgani
sm

Concentrati
on

Contact
Time

Log
Reduction

Conditions Reference

Murine

Norovirus

(MNV)

Not specified
Governed by

ICT¹
-

Phosphate

buffer &

municipal

secondary

effluent

[5][13]

MS2-

coliphages

More

resistant than

bacteria

- -

Municipal

secondary

effluent

[11]

Poliovirus
1500 - 2250

ppm
15 min Inactivated

In yeast

extract
[8]

Clostridium

perfringens

spores

Not specified Not specified
Effective

elimination

Municipal

secondary

effluent

[11]

Bacterial

spores

500 - 10,000

ppm (0.05 -

1%)

15 sec - 30

min
Inactivated In suspension [8]

Giardia cysts Not specified Not specified
Effective

elimination

Municipal

secondary

effluent

[11]

¹Integral of the PFA concentration over time.

Experimental Protocols
Protocol 1: In-situ Preparation of Performic Acid
Solution
Performic acid is unstable and must be prepared fresh before each use by reacting formic

acid with hydrogen peroxide.[1][6][7]

Materials:
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Formic acid (e.g., 70-98% w/w)[6][7]

Hydrogen peroxide (e.g., 35-50% w/w)[6][7]

Acid catalyst (optional, e.g., sulfuric acid, nitric acid, phosphoric acid)[1][9]

Deionized water

Ice bath

Glass reaction vessel

Magnetic stirrer and stir bar

Procedure:

Place the reaction vessel in an ice bath on a magnetic stirrer.

Add the calculated amount of formic acid to the reaction vessel.

If using a catalyst, add it to the formic acid and stir. A common method involves adding

sulfuric acid to formic acid over ice.[9]

Slowly add the hydrogen peroxide to the formic acid solution while stirring continuously.

Maintain the temperature below 40°C to prevent excessive decomposition and potential

hazards. The reaction is exothermic.[9]

Allow the reaction to proceed for a specified time (e.g., 30 minutes to 4 hours) at room

temperature or in the ice bath to allow for the formation of performic acid.[6][9] The solution

will reach an equilibrium containing performic acid, formic acid, hydrogen peroxide, and

water.[14]

The freshly prepared performic acid solution is now ready for use in disinfection assays. It

is recommended to use the solution within 12 hours of preparation.[1][14]

Note on Catalysts: While the reaction can proceed without a catalyst, the use of an acid

catalyst can accelerate the formation of performic acid.[1] Carboxylic acid esters can also be

used as catalysts.[6]
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Caption: Workflow for the in-situ preparation of Performic Acid.
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Protocol 2: General Surface Disinfection Assay
This protocol outlines a general method for evaluating the efficacy of performic acid for

surface disinfection.

Materials:

Freshly prepared performic acid solution of desired concentration.

Sterile test surfaces (e.g., stainless steel, glass, plastic coupons).

Microbial culture of interest (e.g., bacteria, yeast).

Sterile neutralizing solution (e.g., sodium thiosulfate for peroxygens).

Sterile swabs or rinse solution.

Appropriate growth medium (agar plates or broth).

Incubator.

Procedure:

Inoculation of Surfaces: Aseptically inoculate the center of each sterile test surface with a

known volume of the microbial culture. Allow the inoculum to dry completely in a biosafety

cabinet.

Application of Disinfectant: Apply a specific volume of the performic acid solution to the

inoculated surface, ensuring complete coverage.

Contact Time: Allow the disinfectant to remain in contact with the surface for a predetermined

time (e.g., 1, 5, 10, 15 minutes).

Neutralization: After the contact time, neutralize the disinfectant by adding a neutralizing

solution. This can be done by immersing the coupon in the neutralizer or by swabbing the

surface and placing the swab in the neutralizer.
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Recovery of Microorganisms: Recover the surviving microorganisms by either swabbing the

surface or rinsing it with a sterile solution.

Enumeration: Plate the recovered microbial suspension onto appropriate agar plates using

serial dilutions.

Incubation: Incubate the plates at the optimal temperature and time for the test

microorganism.

Quantification: Count the number of colony-forming units (CFUs) on the plates and calculate

the log reduction in microbial count compared to a control surface treated with a sterile

buffer.

Safety and Handling
Performic acid is a highly reactive and potent oxidizing agent that requires careful handling.

Irritant: It is irritating to the skin and eyes, though less so than peracetic acid.[1][15]

Reactivity and Explosive Potential: Concentrated solutions (>50%) are highly reactive and

can decompose explosively upon heating to 80-85°C.[1][16] It can also ignite or explode at

room temperature when mixed with flammable substances.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling performic acid and its precursor chemicals.

Ventilation: Work in a well-ventilated area or a fume hood.

Spill Management: In case of a spill, dilute with a large amount of cold water and absorb with

a neutral, non-flammable inorganic absorbent like vermiculite.[1]

Applications in Research and Development
The potent and broad-spectrum antimicrobial properties of performic acid make it a valuable

tool in various research and development applications:

Sterilization of Equipment: It is used for the chemical sterilization of medical, surgical, and

dental instruments, particularly heat-sensitive devices like endoscopes.[1][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://en.wikipedia.org/wiki/Performic_acid
https://www.lookchem.com/casno107-32-4.html
https://en.wikipedia.org/wiki/Performic_acid
https://grokipedia.com/page/Performic_acid
https://en.wikipedia.org/wiki/Performic_acid
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://en.wikipedia.org/wiki/Performic_acid
https://www.benchchem.com/product/b091509?utm_src=pdf-body
https://en.wikipedia.org/wiki/Performic_acid
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disinfection in Food Industry: Performic acid is employed for disinfecting equipment and

surfaces in the food and beverage industry.[1][2][3]

Wastewater Treatment: It is an effective disinfectant for municipal and industrial wastewater,

with the advantage of producing fewer harmful disinfection byproducts compared to chlorine.

[2][11][17]

Protein Chemistry: Its strong oxidizing properties are utilized to cleave disulfide bonds in

proteins for mapping and analysis.[1]

Conclusion
Performic acid is a highly effective, fast-acting disinfectant with a favorable environmental

profile. Its broad-spectrum activity makes it suitable for a wide range of microbial control

applications. However, its instability and reactivity necessitate careful in-situ preparation and

adherence to strict safety protocols. The provided notes and protocols offer a foundation for the

safe and effective use of performic acid in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com
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